Cas no 1888753-87-4 (2-fluoro-2-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-amine)

• Product Name: 2-fluoro-2-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-amine
• CAS No: 1888753-87-4
• MF: C₈H₁₄FN₃
• MW: 171.215264797211
• CID: 6090516
• PubChem ID: 115013857
• Update Time: 2025-06-14

2-fluoro-2-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-2-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-amine
• 2-fluoro-2-[1-(propan-2-yl)-1H-pyrazol-4-yl]ethan-1-amine
• 1888753-87-4
• EN300-1795829

• Inchi： 1S/C8H14FN3/c1-6(2)12-5-7(4-11-12)8(9)3-10/h4-6,8H,3,10H2,1-2H3
• InChI Key： POVWSBJRGQEVEP-UHFFFAOYSA-N
• SMILES： FC(CN)C1C=NN(C=1)C(C)C

Computed Properties

• Exact Mass: 171.11717562g/mol
• Monoisotopic Mass: 171.11717562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-fluoro-2-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-amine

Comprehensive Overview of 2-fluoro-2-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-amine (CAS No. 1888753-87-4)

The compound 2-fluoro-2-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-amine (CAS No. 1888753-87-4) is a fluorinated pyrazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a fluoro substituent and a propan-2-yl group, makes it a valuable intermediate for designing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting neurological and metabolic disorders.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced stability, bioavailability, and binding affinity. The 2-fluoro-2-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-amine stands out as a promising candidate for medicinal chemistry applications. Its pyrazole core is a common motif in FDA-approved drugs, underscoring its relevance in modern therapeutics. Users searching for "fluoro pyrazole derivatives" or "CAS 1888753-87-4 applications" will find this compound particularly intriguing due to its versatility.

The synthesis and characterization of 2-fluoro-2-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-amine involve advanced techniques such as NMR spectroscopy and mass spectrometry. These methods ensure high purity and confirm the structural integrity of the compound, which is critical for pharmaceutical development. The presence of the fluoro group enhances its metabolic stability, a key consideration for drug candidates. This aligns with the growing trend of optimizing ADME properties (Absorption, Distribution, Metabolism, and Excretion) in drug design.

Beyond pharmaceuticals, 2-fluoro-2-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-amine has potential applications in agrochemicals. Fluorinated compounds are known for their pesticidal and herbicidal activities, and this molecule's unique structure could contribute to next-generation crop protection solutions. Searches for "fluorinated agrochemicals" or "pyrazole-based pesticides" often highlight the importance of such innovations in sustainable agriculture.

The compound's CAS No. 1888753-87-4 is frequently queried in chemical databases and patent literature, reflecting its industrial and academic relevance. Its molecular weight, solubility, and reactivity data are essential for researchers exploring its applications. Additionally, the rise of AI-driven drug discovery has increased interest in such compounds, as they serve as building blocks for virtual screening and machine learning models.

In conclusion, 2-fluoro-2-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-amine (CAS No. 1888753-87-4) is a multifaceted compound with broad applications in pharmaceuticals and agrochemicals. Its fluorinated pyrazole structure offers unique advantages, making it a subject of ongoing research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing drug discovery and sustainable chemistry.